Cas no 61830-04-4 (1H-Indole-2-carboxylic acid, 3-mercapto-)

61830-04-4 structure
Product name:1H-Indole-2-carboxylic acid, 3-mercapto-
1H-Indole-2-carboxylic acid, 3-mercapto- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Indole-2-carboxylic acid, 3-mercapto-
- 3-sulfanyl-1H-indole-2-carboxylic acid
- DTXSID10494097
- 3-mercapto-1H-indole-2-carboxylic acid
- CHEMBL3252133
- SCHEMBL6651145
- AKOS006371354
- 61830-04-4
-
- Inchi: InChI=1S/C9H7NO2S/c11-9(12)7-8(13)5-3-1-2-4-6(5)10-7/h1-4,10,13H,(H,11,12)
- InChI Key: WLSRMTYFZGSCMN-UHFFFAOYSA-N
- SMILES: C1=CC=C2C(=C1)C(=C(N2)C(=O)O)S
Computed Properties
- Exact Mass: 193.01981
- Monoisotopic Mass: 193.01974964g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 54.1Ų
Experimental Properties
- PSA: 53.09
1H-Indole-2-carboxylic acid, 3-mercapto- Related Literature
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Shu Jun Zhen,Feng Ling Guo,Li Qiang Chen,Yuan Fang Li,Qing Zhang Chem. Commun., 2011,47, 2562-2564
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Qasim Mahmood,Woo Sik Kim,Ho Seok Park Nanoscale, 2012,4, 7855-7860
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Arun Kumar Yadav,Anita,Sunil Kumar,Anjali Panchwanee,V. Raghavendra Reddy,Sajal Biring RSC Adv., 2017,7, 39434-39442
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Katharina Chevalier,Matthias M. N. Wolf,Andreas Funk,Marko Andres,Markus Gerhards,Rolf Diller Phys. Chem. Chem. Phys., 2012,14, 15007-15020
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